Cas no 325770-58-9 (3-(1-Methylethyl)benzoyl Chloride)

3-(1-Methylethyl)benzoyl Chloride structure
325770-58-9 structure
Product Name:3-(1-Methylethyl)benzoyl Chloride
CAS No:325770-58-9
MF:C10H11ClO
MW:182.646742105484
CID:301515
PubChem ID:22282379
Update Time:2025-04-19

3-(1-Methylethyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-(1-methylethyl)-
    • 3-ISOPROPYLBENZOYL CHLORIDE
    • 3-propan-2-ylbenzoyl chloride
    • 3-(1-methylethyl)benzoyl chloride
    • 3-(1-METHYLETHYL)-BENZOYL CHLORIDE
    • AG-F-09002
    • ANW-62171
    • CTK4G8928
    • m-Isopropylbenzoylchlorid
    • Benzoyl chloride, 3-(1-methylethyl)- (9CI)
    • SCHEMBL3887369
    • 3-isopropylbenzoylchloride
    • AKOS016004960
    • Benzoyl chloride, 3-(1-methylethyl)-
    • Benzoyl chloride,3-(1-methylethyl)-(9ci)
    • 3-(Propan-2-yl)benzoyl chloride
    • DTXSID50624336
    • IIQOURMQVWTWII-UHFFFAOYSA-N
    • 3-isopropyl-benzoyl chloride
    • 325770-58-9
    • 3-(1-Methylethyl)benzoyl Chloride
    • Inchi: 1S/C10H11ClO/c1-7(2)8-4-3-5-9(6-8)10(11)12/h3-7H,1-2H3
    • InChI Key: IIQOURMQVWTWII-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(=C1)C(C)C)=O

Computed Properties

  • Exact Mass: 182.04993
  • Monoisotopic Mass: 182.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

3-(1-Methylethyl)benzoyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B208433-10mg
3-(1-Methylethyl)benzoyl Chloride
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10mg
$ 50.00 2022-06-07
TRC
B208433-50mg
3-(1-Methylethyl)benzoyl Chloride
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50mg
$ 135.00 2022-06-07
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B208433-100mg
3-(1-Methylethyl)benzoyl Chloride
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$ 230.00 2022-06-07
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